Cas no 21816-82-0 (N-benzyl-1,3-benzothiazol-2-amine)

• Product Name: N-benzyl-1,3-benzothiazol-2-amine
• CAS No: 21816-82-0
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• MDL: MFCD00439634
• CID: 1404189
• PubChem ID: 617555
• Update Time: 2025-11-06

N-benzyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1,3-benzothiazol-2-amine
• Benzothiazole, 2-(benzylamino)-
• ZINC00365378
• 2-benzylaminobenzothiazole
• N-benzyl-2-aminobenzo[d]thiazole
• Oprea1_211081
• CHEBI:676528
• 2-phenylmethylaminobenzothiazole
• N-benzylbenzo[d]thiazol-2-amine
• CHEMBL565734
• Oprea1_384833
• benzothiazol-2-yl-benzyl-amine
• 2-(n-benzylamino)benzothiazole
• AC1LDFF2
• F2146-0337
• 2-benzylamino-benzthiazole
• Benzothiazole, 2-(benzylamino)-; ZINC00365378; 2-benzylaminobenzothiazole; N-benzyl-2-aminobenzo[d]thiazole; Oprea1_211081; CHEBI:676528; 2-phenylmethylaminobenzothiazole; N-benzylbenzo[d]thiazol-2-amine; CHEMBL565734; Oprea1_384833; benzothiazol-2-yl-benzyl-amine; 2-(n-benzylamino)benzothiazole; AC1LDFF2; F2146-0337; 2-benzylamino-benzthiazole;
• N-Benzylbenzothiazole-2-amine
• 21816-82-0
• CCG-307577
• DTXSID50347058
• SR-01000356624-1
• AKOS000126310
• Z55176258
• SCHEMBL1913680
• N-Benzyl-1,3-benzothiazol-2-amine #
• SR-01000356624
• BDBM50301890
• 2-Benzothiazolamine, N-(phenylmethyl)-
• EN300-235862
• N-benzyl-2-benzothiazolamine
• BS-4492

• MDL： MFCD00439634
• Inchi： 1S/C14H12N2S/c1-2-6-11(7-3-1)10-15-14-16-12-8-4-5-9-13(12)17-14/h1-9H,10H2,(H,15,16)
• InChI Key： WCTMSMWBZPBBIF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.07226
• Monoisotopic Mass: 240.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 403.0±38.0 °C at 760 mmHg
• Flash Point: 197.5±26.8 °C
• PSA: 24.92
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-benzyl-1,3-benzothiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-benzyl-1,3-benzothiazol-2-amine

N-benzyl-1,3-benzothiazol-2-amine (CAS No. 21816-82-0): A Comprehensive Overview

N-benzyl-1,3-benzothiazol-2-amine (CAS No. 21816-82-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-benzylbenzothiazol-2-amine, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. This article provides a detailed overview of N-benzyl-1,3-benzothiazol-2-amine, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of N-benzyl-1,3-benzothiazol-2-amine is characterized by a benzothiazole core with a benzyl group attached to the nitrogen atom at position 2. The benzothiazole moiety is a heterocyclic ring system consisting of a benzene ring fused with a thiazole ring. This unique structural arrangement confers the compound with various physicochemical properties that are crucial for its biological activities.

The synthesis of N-benzyl-1,3-benzothiazol-2-amine can be achieved through several routes. One common method involves the reaction of 2-aminothiophenol with benzyl chloride in the presence of a base such as potassium carbonate. Another approach involves the condensation of 2-thiophenol with benzaldehyde followed by reduction to form the desired amine. These synthetic strategies have been optimized to improve yield and purity, making them suitable for large-scale production.

Recent research has highlighted the potential therapeutic applications of N-benzyl-1,3-benzothiazol-2-amine. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-benzyl-1,3-benzothiazol-2-amine effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound may have potential as an anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-benzyl-1,3-benzothiazol-2-amine has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress-induced damage. The study showed that treatment with N-benzyl-1,3-benzothiazol-2-amine significantly reduced neuronal cell death and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic properties of N-benzyl-1,3-benzothiazol-2-amine have also been studied to assess its suitability as a drug candidate. Preclinical studies have demonstrated that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the drug can be effectively absorbed and distributed in the body to exert its therapeutic effects.

To further explore the therapeutic potential of N-benzyl-1,3-benzothiazol-2-amine, several clinical trials are currently underway. One notable trial is being conducted by a pharmaceutical company in collaboration with academic institutions to evaluate the safety and efficacy of the compound in patients with chronic inflammatory conditions. Preliminary results from this trial have shown promising outcomes, with patients experiencing significant reductions in inflammation and improved quality of life.

In conclusion, N-benzyl-1,3-benzothiazol-2-amine (CAS No. 21816-82-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, it is likely that this compound will play an increasingly important role in the treatment of various diseases.